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Compound of Interest

Compound Name: 1-benzyl-2-ethenylpyrrolidine
CAS No.: 64871-53-0
Cat. No.: B3055462
Get Quote
. J

Part 1: Executive Summary & ldentification

N-Benzyl-2-vinylpyrrolidine is a specialized chiral building block used primarily in the synthesis
of medium-sized lactams (via ring expansion) and as a precursor for asymmetric ligands.

CRITICAL DISTINCTION: Do NOT confuse this compound with N-Vinyl-2-pyrrolidone (NVP,
CAS 88-12-0).

¢ NVP: A lactam monomer used for polymerization (PVP).

* N-Benzyl-2-vinylpyrrolidine: A cyclic tertiary amine with a vinyl substituent, used in fine
chemical synthesis.

Chemical Identity Table[1][2]
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Property Data
Chemical Name 1-Benzyl-2-vinylpyrrolidine
CAS Number 64871-53-0

Molecular Formula

Molecular Weight 187.28 g/mol

Pyrrolidine ring,
Structure -benzyl substituted,

-vinyl substituted

Physical State Colorless to pale yellow oil

Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Solubility .
water

SMILES C=CC1N(CC2=CC=CC=C2)CCC1

Part 2: Predicted Safety Data Sheet (SDS)

Note: A specific commercial SDS for CAS 64871-53-0 is rare due to its status as a research
intermediate. The following data is derived from structure-activity relationships (SAR) of
analogous N-benzyl amines and olefinic pyrrolidines.

Hazard Identification (GHS Classification)
» Signal Word:WARNING

e Hazard Statements:

o

H315: Causes skin irritation.[1][2][3]

[¢]

H319: Causes serious eye irritation.[2][3]

[¢]

H335: May cause respiratory irritation.[1][2][3][4][5]

o

H302: Harmful if swallowed (Predicted based on benzylamine class).
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Precautionary Measures

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
e P280: Wear protective gloves (Nitrile/Viton) and eye protection (Safety Goggles).

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2] Remove
contact lenses if present and easy to do.[2][4]

Handling & Storage

» Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). The vinyl group is
susceptible to oxidation or spontaneous polymerization if left neat in air for extended periods.

e Incompatibilities: Strong oxidizing agents, radical initiators, and electrophiles.

Part 3: Synthesis Protocols

Two primary routes exist for synthesizing N-benzyl-2-vinylpyrrolidine. The Wittig Olefination is
preferred for scalability, while Gold(l) Catalysis is used for mechanistic studies.

Method A: Wittig Olefination (Scalable Standard)

This method converts N-benzylprolinal (aldehyde) into the vinyl derivative.

Reagents:
» Methyltriphenylphosphonium bromide (

)

¢ Potassium tert-butoxide (

) or Sodium Hydride (

)

e Anhydrous Tetrahydrofuran (THF)

» N-Benzyl-2-pyrrolidinecarbaldehyde (Starting Material)
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Step-by-Step Protocol:

e Ylide Formation:
o Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon.
o Add

(1.2 equiv) and suspend in anhydrous THF (0.5 M).

Cool to 0°C in an ice bath.

o

o Add

(1.3 equiv) portion-wise. The suspension will turn bright yellow, indicating ylide formation.

Stir at 0°C for 45 minutes.

[¢]

e Aldehyde Addition:

o Dissolve N-benzyl-2-pyrrolidinecarbaldehyde (1.0 equiv) in a minimal amount of
anhydrous THF.

o Add the aldehyde solution dropwise to the ylide suspension at 0°C.

o Allow the reaction to warm to room temperature (25°C) and stir for 4-12 hours. Monitor by
TLC (Silica, 10% EtOAc/Hexanes).

e Workup & Purification:

o Quench with saturated aqueous

o Extract aqueous layer 3x with Diethyl Ether (

). Note: Triphenylphosphine oxide byproduct precipitates; filtration through celite can help.

o Dry combined organics over
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, filter, and concentrate in vacuo.
o Purification: Flash Column Chromatography on silica gel.
s Eluent: 5%

10% Ethyl Acetate in Hexanes.

» Yield: Typically 75-85%.

Method B: Gold(l)-Catalyzed Cyclization (Mechanistic)

Used when starting from acyclic amino-alcohols.

Substrate: 6-(N-benzylamino)-2-hexenol.[6]

Catalyst: 2 mol%

Conditions: Toluene, 60°C, 2 hours.

Mechanism: Intramolecular hydroamination of the alkene followed by dehydration (or allylic

amination depending on specific substrate design).

Part 4: Visualization of Workflows
Synthesis Logic Pathway
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Click to download full resolution via product page

Figure 1: Synthetic route from N-benzylproline to the target vinylpyrrolidine via Wittig
olefination.
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Application: Bellus-Claisen Rearrangement

One of the most valuable applications of N-benzyl-2-vinylpyrrolidine is its use in ring-expansion
reactions to form medium-sized lactams (9-membered rings), which are difficult to synthesize
via direct cyclization.

N-Benzyl-2-vinylpyrrolidine Dichloroketene
(Allylic Amine) (or Acid Chloride)
+ Reagent
Zwitterionic

Intermediate

Charge-Accelerated

[3,3]-Sigmatropic
Rearrangement

Expansion

9-Membered Lactam
(Ring Expansion)

Click to download full resolution via product page

Figure 2: The "Charge-Accelerated" Aza-Claisen rearrangement utilizing N-benzyl-2-
vinylpyrrolidine to access complex lactam scaffolds.

Part 5: References
» Preparation of N-Benzyl-2-vinylpyrrolidine via Gold(l) Catalysis

o Source: Bates, R. W., & Sridhar, S. (2011). Gold(l)-Catalyzed Intramolecular Amination of
Allylic Alcohols with Alkylamines. Journal of Organic Chemistry.

o Context: Describes the synthesis of the target compound (compound 9 in text) from
amino-alkenol precursors.
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o URL:[Link]
* Mechanochemical Aza-Claisen Rearrangements

o Source: Fantuzzi, F, et al. (2023). Reshuffle Bonds by Ball Milling: A Mechanochemical
Protocol for Charge-Accelerated Aza-Claisen Rearrangements. Molecules.

o Context: Uses N-benzyl-2-vinylpyrrolidine as a core substrate to demonstrate ring
expansion to 9-membered lactams.

o URL:[LiNkK]

» General Wittig Olefination Protocols for Pyrrolidines

o Source: Organic Chemistry Portal.

o Context: Standard methodologies for converting N-protected prolinals to vinyl pyrrolidines.

o URL:[LiNkK]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: N-Benzyl-2-Vinylpyrrolidine (CAS
64871-53-0)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055462/docs#technical-guide-n-benzyl-2-
vinylpyrrolidine-cas-64871-53-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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